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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B12383126

Introduction

Fluorescent Brightener 134 (FB 134), a stilbene derivative, is a widely utilized optical
brightening agent (OBA) in the textile industry to enhance the whiteness of fabrics such as
cotton, nylon, and their blends.[1] It functions by absorbing invisible ultraviolet (UV) light and re-
emitting it as visible blue light, which counteracts the natural yellowish tint of the fibers,
resulting in a brighter, cleaner appearance.[2][3] Monitoring the application and performance of
FB 134 is crucial for quality control in textile finishing, ensuring consistent and optimal
whitening effects. These application notes provide detailed protocols for the application,
guantification, and performance evaluation of FB 134 on textile substrates.

Mechanism of Action

Fluorescent Brightener 134 operates on the principle of fluorescence. The molecule absorbs
photons from the UV region of the electromagnetic spectrum (typically around 340-370 nm),
causing electronic excitation.[4][5] As the molecule returns to its ground state, it emits energy in
the form of visible blue-violet light (around 420-470 nm).[4][5] This emitted blue light
complements the yellow hue of the textile, resulting in the perception of a brighter white.
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Caption: Mechanism of action of Fluorescent Brightener 134.

Quantitative Data Summary

The following tables summarize key quantitative parameters for Fluorescent Brightener 134.

Table 1: Physicochemical and Spectroscopic Properties of Fluorescent Brightener 134
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Chemical Name

Disodium 4,4'-bis[(4-anilino-6-
methoxy-1,3,5-triazin-2-
yl)amino]stilbene-2,2'-

disulphonate

[1]

CAS Number 3426-43-5 [1]
Molecular Formula C34H31N10NaOsS:2 [1]
Molecular Weight 814.76 g/mol [61[7]
Maximum Absorption

340 - 370 nm [41[5]
Wavelength (Amax)
Emission Wavelength 420 - 470 nm [415]

Table 2: Performance Characteristics of Fluorescent Brightener 134 on Cotton

Parameter

Typical Value/Rating

Test Method

Exhaustion Percentage

70-90% (at 60-80°C)

UV-Vis Spectrophotometry of
Dyebath

Light Fastness (Blue Wool

Scale)

3-4

ISO 105-B02

Wash Fastness (Grey Scale

for Staining)

ISO 105-C06

Whiteness Index (CIE)

>130 (dependent on

concentration)

AATCC Test Method 110

Experimental Protocols
Protocol for Application of FB 134 to Cotton Fabric
(Exhaustion Method)

This protocol describes a laboratory-scale procedure for applying FB 134 to cotton fabric.
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Materials and Equipment:

Fluorescent Brightener 134 powder

e Pre-scoured and bleached 100% cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)

e Sodium carbonate (Na2COs)

o Laboratory dyeing machine or water bath with a shaker
» Beakers, graduated cylinders, and a magnetic stirrer

e pH meter

o Deionized water

Procedure:

o Prepare the Dyebath:

o Calculate the required amount of FB 134 based on the weight of the fabric (owf). A typical
starting concentration is 1.0% owf.

o Dissolve the FB 134 powder in a small amount of hot deionized water and then add it to
the main bath.

o Add an electrolyte, such as sodium chloride (10 g/L) or Glauber's salt (20 g/L), to aid in the
exhaustion of the brightener onto the fabric.

o Adjust the pH of the dyebath to 8-9 using sodium carbonate.

o The liquor ratio (ratio of the volume of the dyebath to the weight of the fabric) should be
maintained at 20:1.

» Dyeing Process:

o Introduce the cotton fabric into the dyebath at room temperature.
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o Gradually raise the temperature of the bath to 60-80°C at a rate of 2°C/minute.
o Maintain the temperature for 30-60 minutes with continuous agitation.
e Rinsing and Drying:
o After the dyeing process, cool the bath and remove the fabric.
o Rinse the fabric thoroughly with cold water to remove any unfixed brightener.

o Finally, air-dry the fabric at room temperature.
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Caption: Workflow for applying FB 134 to cotton fabric.
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Protocol for Extraction of FB 134 from Textile Samples

This protocol is for the extraction of FB 134 from treated fabric for subsequent quantification.

Materials and Equipment:

Treated cotton fabric sample

N,N-dimethylformamide (DMF)

Deionized water

Ultrasonic bath

Volumetric flasks

Filter paper or syringe filter (0.45 um)

Procedure:

e Sample Preparation:

o Cut a precisely weighed piece of the treated fabric (e.g., 1 gram).

o Extraction:

[¢]

Place the fabric sample in a volumetric flask.

[e]

Prepare a 30% aqueous solution of N,N-dimethylformamide (DMF).

o

Add a known volume of the 30% DMF solution to the flask (e.g., 50 mL).

[¢]

Place the flask in an ultrasonic bath and sonicate for 30-60 minutes at room temperature.

o Filtration:

o After extraction, filter the solution to remove any fabric fibers or particulate matter.

e Dilution (if necessary):
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o If the concentration of FB 134 in the extract is expected to be high, dilute the filtered
extract to a suitable concentration for analysis.

Protocol for Quantification of FB 134 using
Fluorescence Spectroscopy

This protocol outlines the quantification of the extracted FB 134 using a fluorescence
spectrophotometer.

Materials and Equipment:

Fluorescence spectrophotometer

Quartz cuvettes

Extracted FB 134 solution

FB 134 standard solutions for calibration

Procedure:
e Instrument Setup:

o Set the excitation wavelength to the maximum absorption wavelength of FB 134
(approximately 350 nm).

o Scan for the emission spectrum to determine the wavelength of maximum emission
(approximately 430-440 nm). Set this as the emission wavelength for quantification.

e Calibration:

o Prepare a series of standard solutions of FB 134 of known concentrations in the same
solvent used for extraction.

o Measure the fluorescence intensity of each standard solution.

o Plot a calibration curve of fluorescence intensity versus concentration.
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e Sample Measurement:
o Measure the fluorescence intensity of the extracted sample solution.
 Calculation:
o Using the calibration curve, determine the concentration of FB 134 in the extract.
o Calculate the amount of FB 134 per gram of fabric using the following formula:

Amount of FB 134 (mg/g) = (Concentration from curve (mg/L) * Volume of extract (L)) /
Weight of fabric (g)

Protocol for Whiteness Index Measurement

This protocol describes the measurement of the whiteness index of the treated fabric.
Materials and Equipment:

e Spectrophotometer with a D65 illuminant source

e White calibration standard

Procedure:

e Instrument Calibration:

o Calibrate the spectrophotometer according to the manufacturer's instructions using a
standard white tile.

o Sample Measurement:
o Fold the fabric sample to ensure opacity.
o Place the sample in the spectrophotometer's measurement port.
o Measure the reflectance spectrum of the fabric.

o Calculation:
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o The instrument's software will calculate the CIE Whiteness Index (WI) based on the
measured tristimulus values (X, Y, Z) using the following formula:[8] WI =Y + 800(x_n - X)
+1700(y_n - y) where Y, x, and y are the colorimetric values of the sample, and x_n and
y_n are the chromaticity coordinates of a perfect diffuser under the D65 illuminant.[8][9]

Quality Control Workflow

A robust quality control workflow is essential to ensure the consistent and effective application
of Fluorescent Brightener 134.
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Caption: Quality control workflow for FB 134 application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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